Cas no 61728-42-5 (4-Oxazolecarboxylic acid, 5-methyl-2-phenyl-, 2,2,2-trifluoroethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 5-methyl-2-phenyl-, 2,2,2-trifluoroethyl ester
• CAS No: 61728-42-5
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 468253
• PubChem ID: 71392848
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 5-methyl-2-phenyl-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-methyl-2-phenyl-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl 5-methyl-2-phenyl-1,3-oxazole-4-carboxylate
• 61728-42-5
• DTXSID30814637

• Inchi： 1S/C13H10F3NO3/c1-8-10(12(18)19-7-13(14,15)16)17-11(20-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： QFBPXARCLIOVHE-UHFFFAOYSA-N
• SMILES： FC(COC(C1=C(C)OC(C2C=CC=CC=2)=N1)=O)(F)F

Computed Properties

• Exact Mass: 285.0613
• Monoisotopic Mass: 285.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33